Cas no 106111-42-6 ((17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile)

(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile is a steroidal compound characterized by its unique unsaturated triene structure, incorporating a nitrile group at the C21 position. This structural configuration imparts distinct reactivity and potential utility in synthetic organic chemistry, particularly in the development of steroidal derivatives or pharmaceutical intermediates. The presence of both hydroxyl and ketone functionalities enhances its versatility for further chemical modifications. Its conjugated diene system may also offer opportunities for selective reactions, such as Diels-Alder cycloadditions. The compound's well-defined stereochemistry and functional group arrangement make it a valuable intermediate for researchers exploring novel steroid-based compounds with tailored biological or physicochemical properties.

(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile structure

106111-42-6 structure

Product Name:(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile

CAS No:106111-42-6

MF:C₂₀H₂₅NO₂

MW:311.41800570488

CID:1063057

PubChem ID:15158996

Update Time:2025-10-29

(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile Chemical and Physical Properties

Names and Identifiers

- (17α)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile
- (17Α)-17-HYDROXY-3-OXO-19-NORPREGNA-5(10),9(11)-DIENE-21-NITRILE,OFF-WHITE SOLID
- 2-[(8S,13S,14S,17R)-17-hydroxy-13-methyl-3-oxo-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
- Dienogest Diene IMpurity
- (17alpha)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile
- (17
- 17b-Hydroxy-3-oxo-9-norpregna-5(10),9(11)-diene-21-nitrile
- Dienogest EP Impurity C (Dienogest Impurity pound(c)
- 19-Norpregna-5(10),9(11)-diene-21-nitrile, 17-hydroxy-3-oxo-, (17a)-; (17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile; [17-Hydroxy-3-oxoestra-5(10),9(11)-dien-17a-yl]acetonitrile; [17-Hydroxy-3-oxoestra-5(10),9(11)-dien-17a-yl]acetonitrile
- DTXSID90569313
- (17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile
- 17-hydroxy-3-oxo-, (17??)-19-Norpregna-5(10),9(11)-diene-21-nitrile
- A-Hydroperoxy Dienogest
- CHEBI:181012
- 106111-42-6
- SCHEMBL10766445
- 11
- A)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile
- CS-0166044
- Inchi： 1S/C20H25NO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h6,17-18,23H,2-5,7-10,12H2,1H3/t17-,18+,19+,20-/m1/s1
- InChI Key： WUQMVSOZWZOUJR-FUMNGEBKSA-N
- SMILES： O[C@@]1(CC#N)CC[C@H]2[C@@H]3CCC4CC(CCC=4C3=CC[C@@]21C)=O

Computed Properties

Exact Mass: 311.18900
Monoisotopic Mass: 311.188529040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 679
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 61.1Å²

Experimental Properties

Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.093 g/l) (25 º C),
PSA: 61.09000
LogP: 3.83718

(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H949010-1mg	(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile	106111-42-6	1mg	$ 190.00	2023-09-07
TRC	H949010-2.5mg	(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile	106111-42-6	2.5mg	$261.00	2023-05-18
TRC	H949010-5mg	(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile	106111-42-6	5mg	$492.00	2023-05-18
TRC	H949010-10mg	(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile	106111-42-6	10mg	$ 951.00	2023-09-07
TRC	H949010-25mg	(17a)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile	106111-42-6	25mg	$2036.00	2023-05-18
A2B Chem LLC	AE12649-1mg	17b-Hydroxy-3-oxo-9-norpregna-5(10),9(11)-diene-21-nitrile	106111-42-6	1mg	$303.00	2024-04-20
A2B Chem LLC	AE12649-10mg	17b-Hydroxy-3-oxo-9-norpregna-5(10),9(11)-diene-21-nitrile	106111-42-6	10mg	$1031.00	2024-04-20